(R)-N-methyl-1-(4-methylmorpholin-2-yl)methanamine

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: N-methyl-1-[(2R)-4-methylmorpholin-2-yl]methanamine
• InChI: InChI=1S/C7H16N2O/c1-8-5-7-6-9(2)3-4-10-7/h7-8H,3-6H2,1-2H3/t7-/m1/s1
• InChI Key: IEHQWJZAQGRTOC-SSDOTTSWSA-N
• Isomeric SMILES: CNC[C@@H]1CN(CCO1)C
• Canonical SMILES: CNCC1CN(CCO1)C

Description

(R)-N-methyl-1-(4-methylmorpholin-2-yl)methanamine is a chiral secondary amine featuring a morpholine ring substituted with a methyl group at the 4-position and an N-methyl methanamine moiety at the 2-position. The (R)-configuration at the stereogenic center distinguishes it from its enantiomer, (S)-1-((4-methylmorpholin-2-yl))methanamine (BD212828) . Morpholine derivatives are valued in medicinal chemistry for their balanced solubility and bioavailability, often serving as bioisosteres for piperidine or piperazine rings.

Comparison with Similar Compounds

Enantiomeric Pair: (S)-1-((4-Methylmorpholin-2-yl))methanamine (BD212828)

• Structural Differences : The S-enantiomer shares identical connectivity but differs in stereochemistry at the morpholine-attached methanamine group.
• Impact : Enantiomers often exhibit divergent pharmacological profiles. For example, (R)-configurations may enhance binding affinity to specific targets, such as TAAR1 receptors implicated in schizophrenia therapy .
• Synthesis : Both enantiomers can be synthesized via asymmetric catalysis or chiral resolution, though specific protocols for BD212828 are proprietary .

N,N-Dimethyl-1-(morpholin-2-yl)methanamine Derivatives

• Compound : (R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride .
• Structural Differences : The amine nitrogen is dimethylated, increasing steric bulk and reducing basicity (pKa ~8.5 vs. ~9.5 for the target compound).
• Physicochemical Impact : The dihydrochloride salt enhances aqueous solubility (logP ~0.3 vs. ~1.2 for the free base of the target compound).
• Applications : Dimethylation may improve CNS penetration but reduce metabolic stability due to hindered hepatic oxidation .

Aromatic and Heterocyclic Analogues

• Compound : N-methyl-1-[4-(2-morpholin-4-ylethoxy)phenyl]methanamine .
• Structural Differences : A phenyl group linked via an ethoxy-morpholine side chain replaces the direct morpholine attachment.
• Bioactivity: Demonstrated affinity for norepinephrine transporters (NET), suggesting utility in cardiovascular or neurological disorders .

Cyclohexyl-Substituted Analogues

• Compound : N-Methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine .
• Structural Differences : A cyclohexyl group replaces the methyl-substituted morpholine, increasing hydrophobicity (logP ~2.1).
• Limitations : Reduced solubility (logS ~-3.2) may limit oral bioavailability .

Pyrazole and Pyran Derivatives

• Compound : N-methyl-1-(tetrahydro-2H-pyran-4-yl)methanamine .
• Structural Differences : A tetrahydropyran ring replaces morpholine, eliminating the nitrogen atom.
• Impact : Loss of hydrogen-bonding capacity reduces interactions with polar targets. However, improved metabolic stability is observed due to decreased oxidative deamination .

Data Tables

Table 1: Physicochemical Properties

Compound	logP	Solubility (mg/mL)	pKa	Molecular Weight (g/mol)
(R)-N-methyl-1-(4-methylmorpholin-2-yl)methanamine	1.2	15.3 (pH 7.4)	9.5	172.3
(S)-1-((4-Methylmorpholin-2-yl))methanamine	1.2	15.1 (pH 7.4)	9.5	172.3
(R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine dihydrochloride	0.3	85.6 (pH 7.4)	8.5	180.7
N-methyl-1-(1-morpholin-4-ylcyclohexyl)methanamine	2.1	2.8 (pH 7.4)	9.8	212.3

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (R)-N-methyl-1-(4-methylmorpholin-2-yl)methanamine, and how can enantiomeric purity be ensured?

• Answer : The compound can be synthesized via reductive amination of 4-methylmorpholin-2-ylmethanamine with formaldehyde in the presence of a chiral catalyst to achieve the (R)-configuration. Enantioselective synthesis methods, such as asymmetric hydrogenation or kinetic resolution using chiral auxiliaries, are critical for ensuring optical purity . Post-synthesis, enantiomeric excess (ee) should be validated using chiral HPLC or polarimetry.

Q. How can researchers characterize the structural and stereochemical properties of this compound?

• Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (e.g., $^1$H, $^13$C, and 2D COSY/NOESY) is essential for confirming the morpholine ring structure and methylamine substitution. For stereochemical validation, X-ray crystallography or vibrational circular dichroism (VCD) can resolve the (R)-configuration. Mass spectrometry (HRMS) confirms molecular weight (C$_8$H$_{16}$N$_2$O; calculated 156.13 g/mol) .

Q. What biological targets or pathways are associated with this compound?

• Answer : The morpholine and tertiary amine moieties suggest potential interactions with monoamine oxidase (MAO) enzymes or G-protein-coupled receptors (GPCRs). Preliminary in silico docking studies on similar morpholine derivatives indicate π-interactions and hydrogen bonding with MAO-A/B active sites . Target validation should involve enzyme inhibition assays (e.g., fluorometric MAO activity kits) and cellular uptake studies.

Advanced Research Questions

Q. How does the (R)-enantiomer’s bioactivity compare to the (S)-form, and what experimental approaches can elucidate stereospecific effects?

• Answer : Enantiomer-specific activity can be assessed using cell-based assays (e.g., cytotoxicity or receptor-binding studies) with separated (R) and (S) forms. For example, chiral benzylamine derivatives show >10-fold differences in antifungal activity between enantiomers . Stereospecificity mechanisms can be probed via molecular dynamics simulations of enantiomer-protein complexes .

Q. What strategies optimize the compound’s pharmacokinetic properties while retaining activity?

• Answer : Structural modifications, such as introducing fluorine substituents on the morpholine ring or replacing the methyl group with bioisosteres (e.g., cyclopropyl), may enhance metabolic stability. In vitro ADME assays (e.g., microsomal stability, Caco-2 permeability) and quantitative structure-activity relationship (QSAR) modeling are recommended .

Q. How can researchers resolve contradictions in reported biological data for morpholine-containing analogs?

• Answer : Discrepancies may arise from differences in assay conditions (e.g., pH, cell lines) or impurities in stereoisomeric mixtures. Rigorous quality control (e.g., ee >98%) and standardized protocols (e.g., IC$_{50}$ determination under identical conditions) are critical. Meta-analyses of published datasets and independent replication studies are advised .

Methodological Considerations

Q. What analytical techniques are most effective for quantifying this compound in complex matrices (e.g., plasma, tissue)?

• Answer : Liquid chromatography-tandem mass spectrometry (LC-MS/MS) with multiple reaction monitoring (MRM) offers high sensitivity and specificity. Sample preparation should involve solid-phase extraction (SPE) to isolate the compound from endogenous amines. Calibration curves should account for matrix effects .

Q. How can in silico tools guide the design of derivatives with improved target selectivity?

• Answer : Molecular docking (AutoDock Vina, Schrödinger Suite) and free-energy perturbation (FEP) calculations predict binding affinities and selectivity profiles. For MAO inhibitors, prioritize interactions with residues like Tyr407 (MAO-A) or Ile199 (MAO-B) .